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Compound of Interest

Compound Name: 4-Fluoro-cyclohexanecarbonitrile

Cat. No.: B7968428

Get Quote

Introduction: The Strategic Value of Fluorinated
Aliphatic Scaffolds in Drug Discovery
The incorporation of fluorine into drug candidates has become a cornerstone of modern

medicinal chemistry, with over half of all newly approved small-molecule drugs containing at

least one fluorine atom.[1] This is not a matter of coincidence but a testament to the profound

and often beneficial impact of fluorine on a molecule's pharmacokinetic and pharmacodynamic

profile.[2][3][4] Strategic fluorination can enhance metabolic stability by blocking sites

susceptible to enzymatic degradation, modulate the acidity or basicity (pKa) of nearby

functional groups, and fine-tune lipophilicity, all of which are critical determinants of a drug's

absorption, distribution, metabolism, and excretion (ADME) properties.[5]

While much attention has been given to fluoroaromatics, the use of fluorinated aliphatic

scaffolds, such as the 4-fluorocyclohexane moiety, offers a unique set of advantages. These

three-dimensional structures can better mimic the spatial arrangement of endogenous ligands,

potentially leading to higher binding affinities and selectivities for their biological targets. The C-

F bond, being one of the strongest in organic chemistry, imparts significant metabolic stability to

the cyclohexane ring.
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This guide focuses on the utility of 4-Fluoro-cyclohexanecarbonitrile as a versatile building

block in medicinal chemistry. The presence of both a fluorine atom and a reactive nitrile group

on a conformationally well-defined cyclohexane ring makes this compound an attractive

starting material for the synthesis of a diverse range of novel chemical entities with potential

therapeutic applications.

Physicochemical Properties and Characterization
A thorough understanding of the physicochemical properties of 4-Fluoro-
cyclohexanecarbonitrile is essential for its effective use in synthesis and for predicting the

properties of its derivatives.

Property Value (Predicted/Typical)
Significance in Drug
Discovery

Molecular Formula C₇H₁₀FN
Provides the elemental

composition.

Molecular Weight 127.16 g/mol
Falls within the range for lead-

like and drug-like molecules.

LogP (Predicted) 1.5 - 2.0

Indicates moderate lipophilicity,

often favorable for cell

permeability.

Boiling Point ~180-190 °C (at 760 mmHg)
Important for purification by

distillation.

pKa (Nitrile) ~20-25 (for α-proton)

The nitrile group is generally

not basic under physiological

conditions.

Spectroscopic Characterization:

The structural integrity of 4-Fluoro-cyclohexanecarbonitrile and its derivatives must be

confirmed using standard analytical techniques.

¹H NMR: The proton NMR spectrum is expected to show complex multiplets for the

cyclohexane ring protons. The proton attached to the carbon bearing the fluorine atom will
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exhibit a characteristic splitting pattern due to coupling with fluorine.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the seven carbons. The

carbon atom bonded to fluorine will have its chemical shift significantly influenced by the

electronegative fluorine atom and will show a large one-bond carbon-fluorine coupling

constant (¹JCF).

¹⁹F NMR: The fluorine NMR spectrum will provide a clear signal for the single fluorine atom,

and its chemical shift and coupling to adjacent protons can confirm its position on the

cyclohexane ring.

IR Spectroscopy: The infrared spectrum will exhibit a characteristic sharp absorption band

for the nitrile (C≡N) stretching vibration, typically in the range of 2240-2260 cm⁻¹. The C-F

stretching vibration will appear in the fingerprint region, usually between 1000 and 1400

cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of the compound. Fragmentation patterns can provide

further structural information.

Synthetic Protocols
The following protocols provide detailed methodologies for the synthesis of 4-Fluoro-
cyclohexanecarbonitrile and its subsequent transformation into key functionalities for

medicinal chemistry applications.

Protocol 1: Synthesis of 4-Fluorocyclohexanone
(Precursor)
A reliable synthesis of the precursor, 4-fluorocyclohexanone, is crucial. The following protocol is

adapted from patented procedures.[6]

Workflow for the Synthesis of 4-Fluorocyclohexanone
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1,4-Cyclohexanedione monoethylene ketal

8-Fluoro-1,4-dioxaspiro[4.5]dec-7-ene

Fluorination

Fluorinating Agent (e.g., DAST) in organic base 8-Fluoro-1,4-dioxaspiro[4.5]decane

Hydrogenation

H₂, Pd/C
4-Fluorocyclohexanone

Deprotection

Acidic Hydrolysis

4-Fluorocyclohexanone

4-Fluoro-1-hydroxycyclohexanecarbonitrile
(Cyanohydrin)

Cyanohydrin Formation

1. TMSCN, ZnI₂ (cat.)
2. H₃O⁺ 4-Fluoro-cyclohexanecarbonitrile

Dehydration

SOCl₂, Pyridine

4-Fluoro-cyclohexanecarbonitrile

4-Fluorocyclohexylmethanamine

Reduction

1. LiAlH₄, THF
2. H₂O

Further Derivatization
(e.g., Amide or Sulfonamide Formation)

4-Fluoro-cyclohexanecarbonitrile

4-Fluorocyclohexanecarboxylic Acid

Hydrolysis

H₂SO₄ (aq), Heat

Further Derivatization
(e.g., Ester or Amide Formation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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